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Compound of Interest

6-Amino-1-naphthalenesulfonic
Compound Name:

acid

Cat. No.: B160885

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
6-Amino-1-naphthalenesulfonic acid. The information is intended to support laboratory
safety protocols and ensure the well-being of personnel working with this compound.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is
foundational to its safe handling. The following table summarizes key data for 6-Amino-1-
naphthalenesulfonic acid.
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Property Value Reference
Molecular Formula C10HoNOsS [1112][3]
Molecular Weight 223.25 g/mol [11[2][3]
Appearance White to gray to red

powder/crystal

Water Solubility

0.33 g/L at 20 °C (for isomer 6-
Amino-2-naphthalenesulfonic

acid)

Decomposes at 346.66 °C (for

Melting Point isomer 6-Amino-2- [4]
naphthalenesulfonic acid)
3.63 (for isomer 6-Amino-2-

pH [4]

naphthalenesulfonic acid)

Hazard Identification and Classification

6-Amino-1-naphthalenesulfonic acid is classified as a hazardous substance. The following

table outlines its GHS hazard classifications.

Hazard Class

Hazard Category

Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Data sourced from multiple safety data sheets.

Safe Handling and Storage
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Proper handling and storage are critical to minimize exposure and ensure a safe working
environment. The following workflow outlines the key stages of handling this compound.

Click to download full resolution via product page

Caption: Safe handling workflow for 6-Amino-1-naphthalenesulfonic acid.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 6-Amino-1-
naphthalenesulfonic acid.

PPE Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

) ) Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
lab coat.

Use a NIOSH-approved respirator with an
Respiratory Protection appropriate cartridge if ventilation is inadequate

or for spill cleanup.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial. The following diagram
illustrates the recommended first aid procedures for different routes of exposure.
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Exposure to 6-Amino-1-naphthalenesulfonic aci

Skin Contact |

'

Remove contaminated clothing.

:

( Seek medical attention if breathing is difficult. ) | Wash skin with soap and water for at least 15 minutes.

Inhalation

Do NOT induce vomiting.

emove contact |

( Seek medical attention if irritation persists. ) ( Seek immediate medical attention. ) ( Seek immediate medical attention. )

Click to download full resolution via product page

Caption: First aid measures for exposure to 6-Amino-1-naphthalenesulfonic acid.

Fire Fighting and Accidental Release Measures
Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards: Combustion may produce carbon oxides, nitrogen oxides, and sulfur
oxides.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures
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» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection. Avoid breathing dust.

e Environmental Precautions: Prevent entry into drains and waterways.

o Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation.

Place in a sealed, labeled container for disposal. Clean the spill area thoroughly with soap

and water.

Toxicological Information

Detailed toxicological studies specifically for 6-Amino-1-naphthalenesulfonic acid are not

readily available in the public domain. However, data for the isomer 6-Amino-2-

naphthalenesulfonic acid can provide some insight.

Test Species Route Result
Acute Oral Toxicity
Rat (female) Oral 5000 mg/kg bw
(LD50)
Acute Dermal Toxicity
Rat (male/female) Dermal > 2000 mg/kg bw

(LD50)

Toxicity to fish (LC50)

Danio rerio

> 100 mg/L (96 h)

Toxicity to daphnia
(EC50)

Daphnia magna

> 100 mg/L (48 h)

Toxicity to algae
(EC50)

Chlorella vulgaris

> 200 mg/L (72 h)

Data for 6-Amino-2-naphthalenesulfonic acid.[4]

Experimental Protocols: Dermal Irritation Testing

The assessment of skin irritation is a critical component of the safety evaluation for chemicals.

The following is a summary of the methodology outlined in the OECD Guideline 404 for Acute

Dermal Irritation/Corrosion.[5][6][7]
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Principle of the Test

A single dose of the test substance is applied to the skin of an animal, typically a rabbit. The
substance is applied to a small area of skin (approximately 6 cm?2) on one or more animals.[6]
The degree of irritation is evaluated at specific intervals, and the reversibility of any observed
effects is also assessed.

Test Procedure

e Animal Selection and Preparation: Healthy young adult albino rabbits are used. The fur on
the back of the animal is clipped 24 hours before the test.

o Application of Test Substance: A small amount (typically 0.5 g of a solid) of the test
substance is applied to the prepared skin and covered with a gauze patch and non-irritating
tape.

o Exposure Duration: The exposure period is typically 4 hours.[7]

o Observation: After the exposure period, the patch is removed, and the skin is gently cleaned.
Skin reactions are evaluated for erythema (redness) and edema (swelling) at 1, 24, 48, and
72 hours after patch removal. Observations may continue for up to 14 days to assess the
reversibility of the effects.[7]

o Grading of Skin Reactions: Skin reactions are scored based on a standardized grading
scale. For example, erythema can be scored from 0 (no erythema) to 4 (severe erythema).[5]

Data Interpretation

The scores for erythema and edema are used to calculate a primary irritation index. This index,
along with the nature and reversibility of the skin reactions, is used to classify the substance's
skin irritation potential.

Disposal Considerations

All waste materials contaminated with 6-Amino-1-naphthalenesulfonic acid should be treated
as hazardous waste. Dispose of the chemical and its container in accordance with local,
regional, and national regulations. Do not allow the chemical to enter drains or the
environment.
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Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
risk assessment. All personnel handling this chemical should be adequately trained and familiar
with the contents of the Safety Data Sheet (SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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